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Compound of Interest

Compound Name: YM-341619

Cat. No.: B15615232 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount for laboratory safety and environmental

protection. YM-341619, a potent STAT6 inhibitor, requires diligent adherence to proper disposal

protocols due to its potential hazards. This guide provides comprehensive, step-by-step

procedures for the safe disposal of YM-341619, ensuring compliance with safety regulations

and fostering a secure research environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is critical to handle YM-341619 with appropriate

personal protective equipment (PPE). According to safety data sheets, YM-341619 is harmful if

swallowed and causes serious eye irritation.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles or a face shield.[1][2]

Hand Protection: Use chemically resistant gloves.[1][2]

Skin and Body Protection: Wear a lab coat and, if necessary, additional impervious clothing.

[1][2]

In Case of Accidental Exposure:
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Eye Contact: Immediately rinse eyes cautiously with water for several minutes. If present,

remove contact lenses and continue rinsing. If eye irritation persists, seek medical attention.

Skin Contact: Wash the affected area thoroughly with soap and water.[3]

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a POISON

CENTER or doctor if you feel unwell.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[3]

Quantitative Data Summary
The following table summarizes key quantitative information for the handling and storage of

YM-341619.

Parameter Value Storage Conditions Source

IC50 (STAT6) 0.70 nM N/A [4][5][6][7]

Solubility in DMSO 50 mg/mL N/A [4][8]

Storage (Powder) 3 years at -20°C Powder [8]

2 years at 4°C Powder [8]

Storage (In Solvent) 6 months at -80°C In solvent [4][5]

1 month at -20°C In solvent [4][5]

Hazardous Waste

Accumulation Limit
55 gallons (total)

Satellite Accumulation

Area
[9][10]

Acutely Hazardous

Waste Limit
1 quart

Satellite Accumulation

Area
[9][10][11]

Experimental Protocol: Step-by-Step Disposal of
YM-341619
This protocol outlines the procedural steps for the safe disposal of YM-341619 from a

laboratory setting. This process is designed to comply with general laboratory chemical waste
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guidelines.

Materials:

Appropriate Personal Protective Equipment (PPE)

Chemical-resistant, leak-proof waste container with a secure lid

Hazardous waste labels

Secondary containment tray

Procedure:

Waste Identification and Segregation:

Identify all waste streams containing YM-341619, including pure compound, solutions, and

contaminated labware (e.g., pipette tips, tubes, gloves).

Segregate YM-341619 waste from other incompatible chemical wastes. For instance, do

not mix with strong oxidizing acids.[12]

Containerization:

Select a waste container that is chemically compatible with YM-341619 and any solvents

used. Plastic containers are often preferred.[10][13]

Ensure the container is in good condition, free from leaks or damage, and has a secure,

tight-fitting lid.[12][13]

Place the waste container in a designated satellite accumulation area within the laboratory,

at or near the point of generation.[9][10]

Use a secondary containment tray to mitigate potential spills or leaks.[9]

Waste Collection:

Carefully transfer YM-341619 waste into the designated container.
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For solid waste, place directly into the container.

For liquid waste, pour carefully to avoid splashing.

For contaminated labware, place it in a sealed bag before putting it into the solid waste

container.

Keep the waste container closed at all times, except when adding waste.[9][10][12]

Labeling:

Properly label the waste container with a hazardous waste tag.

The label must include:

The words "Hazardous Waste"

The full chemical name: YM-341619

The concentration and composition of the waste

The date when waste was first added to the container

The specific hazards (e.g., "Harmful," "Irritant")

Storage and Disposal Request:

Store the labeled waste container in the satellite accumulation area.

Do not exceed the storage limit of 55 gallons for hazardous waste or 1 quart for acutely

hazardous waste.[10][11]

Arrange for the disposal of the waste through your institution's Environmental Health and

Safety (EHS) or a licensed hazardous waste disposal company. Do not dispose of YM-
341619 down the drain or in regular trash.[11][13]

Follow your institution's specific procedures for requesting a waste pickup.

Decontamination of Empty Containers:
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For containers that held pure YM-341619, if considered acutely hazardous by your

institution, they must be triple-rinsed with a suitable solvent.[9][11]

The rinsate must be collected and disposed of as hazardous waste.[9]

After proper decontamination, deface or remove the original labels before disposing of the

empty container as regular trash.[11]

Visualizing the Disposal Workflow
The following diagrams illustrate the key decision points and the overall workflow for the proper

disposal of YM-341619.
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Phase 1: Preparation and Collection

Phase 2: Storage and Disposal

Start: Identify YM-341619 Waste

Don Appropriate PPE

Segregate from Incompatible Waste

Select & Label Compatible Waste Container

Collect Waste in Closed Container

Store in Satellite Accumulation Area

Monitor Accumulation Limits

Request EHS Waste Pickup

Limits OK Limit Exceeded

No

Dispose via Approved Waste Plant

Click to download full resolution via product page

Caption: Workflow for YM-341619 Waste Management.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15615232?utm_src=pdf-body-img
https://www.benchchem.com/product/b15615232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decision Pathway for YM-341619 Disposal

Generated YM-341619 Waste

Is the waste liquid or solid?

Liquid Waste (e.g., solutions)

Liquid

Solid Waste (e.g., powder, contaminated labware)

Solid

Collect in a labeled, sealed liquid waste container. Collect in a labeled, sealed solid waste container.

Store in designated satellite accumulation area.

Contact Environmental Health & Safety for pickup.

Proper Disposal

Click to download full resolution via product page

Caption: Decision making for YM-341619 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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